Cas no 1804371-00-3 (2,5-Bis(trifluoromethyl)-3-bromobenzoyl chloride)
2,5-Bis(trifluoromethyl)-3-bromobenzoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Bis(trifluoromethyl)-3-bromobenzoyl chloride
-
- Inchi: 1S/C9H2BrClF6O/c10-5-2-3(8(12,13)14)1-4(7(11)18)6(5)9(15,16)17/h1-2H
- InChI Key: RUEBDGKGXQZTMV-UHFFFAOYSA-N
- SMILES: BrC1=CC(C(F)(F)F)=CC(C(=O)Cl)=C1C(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 328
- XLogP3: 4.9
- Topological Polar Surface Area: 17.1
2,5-Bis(trifluoromethyl)-3-bromobenzoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013017522-1g |
2,5-Bis(trifluoromethyl)-3-bromobenzoyl chloride |
1804371-00-3 | 97% | 1g |
1,504.90 USD | 2021-06-25 |
2,5-Bis(trifluoromethyl)-3-bromobenzoyl chloride Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on 2,5-Bis(trifluoromethyl)-3-bromobenzoyl chloride
Introduction to 2,5-Bis(trifluoromethyl)-3-bromobenzoyl chloride (CAS No. 1804371-00-3)
2,5-Bis(trifluoromethyl)-3-bromobenzoyl chloride, with the CAS number 1804371-00-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoyl chlorides, which are widely utilized as intermediates in the synthesis of various active pharmaceutical ingredients (APIs) and fine chemicals. The presence of both trifluoromethyl and bromine substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable building block for designing novel compounds with enhanced biological activity.
The trifluoromethyl group (-CF₃) is a well-known pharmacophore that influences the metabolic stability, lipophilicity, and binding affinity of molecules. Its incorporation into a benzoyl chloride framework can lead to compounds with improved pharmacokinetic profiles. For instance, studies have demonstrated that trifluoromethylated compounds often exhibit increased binding to biological targets, thereby enhancing their therapeutic efficacy. This property has been particularly exploited in the development of antiviral, anti-inflammatory, and anticancer agents.
The bromine substituent at the 3-position of the benzene ring further modulates the reactivity and selectivity of the compound. Brominated aromatic compounds are frequently employed in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. The combination of a trifluoromethyl group and a bromine atom makes 2,5-Bis(trifluoromethyl)-3-bromobenzoyl chloride an attractive intermediate for synthesizing heterocyclic derivatives and other functionalized molecules.
In recent years, there has been growing interest in developing novel therapeutic agents that leverage the unique properties of halogenated aromatic compounds. The trifluoromethyl group, in particular, has been extensively studied for its ability to improve drug-like properties such as solubility, bioavailability, and resistance to metabolic degradation. For example, drugs like oseltamivir (Tamiflu), a potent antiviral agent, contain a trifluoromethyl group that contributes to its efficacy against influenza viruses. Similarly, many kinase inhibitors used in cancer therapy incorporate this moiety to enhance their binding affinity to target enzymes.
2,5-Bis(trifluoromethyl)-3-bromobenzoyl chloride finds applications in various synthetic protocols due to its reactivity as a benzoyl chloride derivative. It can be readily used to introduce acyl groups into organic molecules through nucleophilic acyl substitution reactions. This makes it particularly useful in the synthesis of amides, esters, and other acylated products. Additionally, the presence of both electron-withdrawing and electron-donating groups allows for fine-tuning of reaction conditions to achieve high yields and selectivity.
Recent advancements in synthetic chemistry have highlighted the importance of halogenated intermediates in drug discovery. Researchers have been exploring new methodologies to functionalize these compounds efficiently. For instance, palladium-catalyzed cross-coupling reactions have enabled the introduction of diverse substituents at specific positions on the aromatic ring. The combination of these techniques with traditional organic transformations has led to the discovery of novel bioactive molecules with improved pharmacological profiles.
The pharmaceutical industry continues to rely on intermediates like 2,5-Bis(trifluoromethyl)-3-bromobenzoyl chloride for developing next-generation therapeutics. Its structural features make it a versatile tool for medicinal chemists seeking to optimize lead compounds. By modifying its core scaffold or appending different functional groups, researchers can generate libraries of compounds for high-throughput screening (HTS). This approach has been instrumental in identifying candidates with enhanced potency and reduced toxicity.
In conclusion,2,5-Bis(trifluoromethyl)-3-bromobenzoyl chloride (CAS No. 1804371-00-3) is a multifaceted compound with significant potential in synthetic chemistry and drug development. Its unique structural features—combining a trifluoromethyl group with a bromine substituent—enhance its utility as an intermediate for constructing biologically active molecules. As research progresses,this compound will continue to play a crucial role in advancing pharmaceutical innovation.
1804371-00-3 (2,5-Bis(trifluoromethyl)-3-bromobenzoyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)